![molecular formula C12H21N3O3 B2439002 N'-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide CAS No. 2241145-54-8](/img/structure/B2439002.png)
N'-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide, also known as NOX inhibitor, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of NADPH oxidases, which are enzymes that produce reactive oxygen species (ROS) in cells. ROS play a crucial role in various physiological processes, including cell signaling, inflammation, and immune response. However, excessive ROS production can lead to oxidative stress, which is associated with numerous diseases such as cancer, diabetes, and neurodegenerative disorders. Therefore, the development of NOX inhibitors has gained significant attention as a potential therapeutic strategy.
Mechanism of Action
N'-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide inhibitor works by inhibiting the activity of NADPH oxidases, which are enzymes that produce ROS in cells. NADPH oxidases are activated by various stimuli such as cytokines, growth factors, and oxidative stress. Once activated, NADPH oxidases produce superoxide anion (O2-) and hydrogen peroxide (H2O2), which can lead to oxidative stress and cellular damage. This compound inhibitor inhibits the activity of NADPH oxidases by binding to the active site of the enzyme and preventing the formation of ROS.
Biochemical and physiological effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibitor reduces ROS production and oxidative stress in cells. In vivo studies have shown that this compound inhibitor improves vascular function, reduces neuroinflammation, and improves cognitive function. Additionally, this compound inhibitor has been shown to have anti-tumor effects by inhibiting tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
The advantages of using N'-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide inhibitor in lab experiments include its potent inhibitory activity on NADPH oxidases, its ability to reduce ROS production and oxidative stress, and its potential therapeutic applications in various diseases. However, there are also limitations to using this compound inhibitor in lab experiments. One limitation is that this compound inhibitor may have off-target effects on other enzymes or signaling pathways. Additionally, the optimal dose and duration of treatment with this compound inhibitor may vary depending on the cell type or disease model being studied.
Future Directions
There are several future directions for research on N'-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide inhibitor. One direction is to investigate the potential therapeutic applications of this compound inhibitor in other diseases such as diabetes, autoimmune disorders, and respiratory diseases. Another direction is to develop more potent and selective this compound inhibitors that have fewer off-target effects. Additionally, future research could focus on identifying the optimal dose and duration of treatment with this compound inhibitor in different disease models. Finally, more studies are needed to understand the mechanisms underlying the anti-tumor effects of this compound inhibitor and to develop combination therapies that enhance its efficacy.
Synthesis Methods
The synthesis of N'-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide inhibitor involves several steps, including the preparation of starting materials, coupling reaction, and purification. The starting materials include oxan-4-ylmethylamine, 6-oxopiperidine-3-carboximidamide, and hydroxylamine hydrochloride. The coupling reaction is carried out using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in anhydrous solvents such as dichloromethane or dimethylformamide. The final product is obtained by purification using column chromatography or recrystallization.
Scientific Research Applications
N'-Hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide inhibitor has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders. In cancer, this compound inhibitors have been shown to reduce tumor growth and metastasis by inhibiting ROS production and angiogenesis. In cardiovascular diseases, this compound inhibitors have been shown to improve vascular function and reduce oxidative stress. In neurodegenerative disorders, this compound inhibitors have been shown to reduce neuroinflammation and improve cognitive function.
properties
IUPAC Name |
N'-hydroxy-1-(oxan-4-ylmethyl)-6-oxopiperidine-3-carboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O3/c13-12(14-17)10-1-2-11(16)15(8-10)7-9-3-5-18-6-4-9/h9-10,17H,1-8H2,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBRAKBNXBHCYCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(CC1C(=NO)N)CC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)N(CC1/C(=N/O)/N)CC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.